Cas no 922854-81-7 (N-(4-chlorophenyl)-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide)

• Product Name: N-(4-chlorophenyl)-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide
• CAS No: 922854-81-7
• MF: C₁₉H₁₇ClN₂O₄S
• MW: 404.867282629013
• CID: 5498247
• Update Time: 2025-06-25

N-(4-chlorophenyl)-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-4-[furan-2-ylmethyl(methyl)sulfamoyl]benzamide
• N-(4-chlorophenyl)-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide

• Inchi： 1S/C19H17ClN2O4S/c1-22(13-17-3-2-12-26-17)27(24,25)18-10-4-14(5-11-18)19(23)21-16-8-6-15(20)7-9-16/h2-12H,13H2,1H3,(H,21,23)
• InChI Key： QVOJCIGPQGKKFO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1)(=O)C1=CC=C(S(N(CC2=CC=CO2)C)(=O)=O)C=C1

Additional information on N-(4-chlorophenyl)-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide

N-(4-chlorophenyl)-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide: A Comprehensive Overview

The compound N-(4-chlorophenyl)-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide, identified by the CAS number 922854-81-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a benzamide moiety with a sulfamoyl group and a furan substituent. The presence of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of sulfamoyl-containing compounds in drug discovery, particularly in the development of inhibitors for various enzymes and receptors. The sulfamoyl group in this compound is known to enhance bioavailability and improve the pharmacokinetic profile of drugs. Additionally, the furan ring, a heterocyclic aromatic compound, contributes to the molecule's stability and reactivity, making it a valuable component in synthetic chemistry.

The synthesis of N-(4-chlorophenyl)-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide involves a multi-step process that typically includes nucleophilic substitution, amide formation, and sulfonamide coupling reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's suitability for advanced applications. The use of modern catalytic systems and green chemistry principles has further enhanced the efficiency of its production.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its ability to act as a selective inhibitor for certain protein targets makes it a potential candidate for treating diseases such as cancer and inflammatory disorders. Recent findings from preclinical studies suggest that it exhibits potent anti-inflammatory activity without significant toxicity, indicating its potential as a therapeutic agent.

The structural uniqueness of N-(4-chlorophenyl)-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide also makes it an attractive molecule for material science applications. Its aromatic system and functional groups can be exploited in the development of advanced materials, such as sensors and organic electronics. Researchers are actively exploring its electronic properties to design novel devices with improved performance.

In conclusion, N-(4-chlorophenyl)-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide (CAS No: 922854-81-7) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a key molecule in both academic research and industrial development. Continued exploration into its properties will undoubtedly unlock new possibilities for its utilization in various fields.